2,2,5,5-tetramethylcyclopentan-1-ol
Description
Molecular Structure Analysis
The molecular formula of 2,2,5,5-tetramethylcyclopentan-1-ol is C9H18O. The average mass is 140.223 Da and the monoisotopic mass is 140.120117 Da .Physical And Chemical Properties Analysis
2,2,5,5-Tetramethylcyclopentan-1-ol is a colorless and odorless liquid with a boiling point of 160-162°C.Future Directions
One paper suggests that 2,2,5,5-tetramethyltetrahydrofuran (TMTHF), a compound similar to 2,2,5,5-tetramethylcyclopentan-1-ol, is a promising “green” solvent replacement for toluene . This could suggest potential future directions for the use of 2,2,5,5-tetramethylcyclopentan-1-ol in green chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2,5,5-tetramethylcyclopentan-1-ol can be achieved through a Grignard reaction followed by an acid workup.", "Starting Materials": [ "2,2,5,5-tetramethylcyclopentanone", "Mg", "Diethyl ether", "Water", "Hydrochloric acid" ], "Reaction": [ "Prepare a Grignard reagent by adding Mg to diethyl ether and stirring until the Mg dissolves.", "Add 2,2,5,5-tetramethylcyclopentanone to the Grignard reagent and stir for several hours.", "Add water to the reaction mixture to quench the Grignard reagent.", "Acidify the mixture with hydrochloric acid to protonate the alcohol product.", "Extract the alcohol product with a suitable organic solvent and purify by distillation or chromatography." ] } | |
CAS RN |
15231-50-2 |
Product Name |
2,2,5,5-tetramethylcyclopentan-1-ol |
Molecular Formula |
C9H18O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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